Cas no 1603944-09-7 (3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine
• CAS No: 1603944-09-7
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5969662
• PubChem ID: 114454716
• Update Time: 2025-05-19

3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine
• 1603944-09-7
• EN300-1966219

• Inchi： 1S/C9H9ClFN/c10-8-4-7(2-1-3-12)5-9(11)6-8/h1-2,4-6H,3,12H2/b2-1+
• InChI Key： CZBRGOFQPUTRIN-OWOJBTEDSA-N
• SMILES： ClC1=CC(=CC(=C1)/C=C/CN)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine

3-(3-Chloro-5-fluorophenyl)prop-2-en-1-amine: An Overview of CAS No. 1603944-09-7

3-(3-Chloro-5-fluorophenyl)prop-2-en-1-amine, also known by its CAS number 1603944-09-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and fluoro substituent on the phenyl ring and an amino group attached to a propenyl moiety. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine can be represented as C₉H₈ClFN. The presence of the chloro and fluoro substituents on the phenyl ring introduces significant electronic effects, which can influence the reactivity and stability of the molecule. The amino group, on the other hand, provides a site for further functionalization, making this compound an attractive starting material for the synthesis of more complex derivatives.

In recent years, 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. For instance, researchers have explored its role in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique electronic properties of this compound allow for fine-tuning of the pharmacological profile of the final drug candidate, potentially leading to improved efficacy and reduced side effects.

Beyond its applications in SSRI development, 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine has also shown promise in other therapeutic areas. Studies have demonstrated its potential as a lead compound for the development of antiviral agents. The ability to modulate viral replication through targeted interactions with viral enzymes or host cell receptors makes this compound an attractive candidate for further investigation. Additionally, its structural flexibility allows for the design of derivatives with enhanced antiviral activity and reduced toxicity.

The synthesis of 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have been optimized to minimize side reactions and maximize the efficiency of the synthesis process. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic strategies, reducing the environmental impact associated with large-scale production.

In addition to its use as a pharmaceutical intermediate, 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine has found applications in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with various metal ions. These complexes exhibit interesting electronic and magnetic properties, making them useful in materials science and catalysis. The ability to fine-tune the electronic environment around the metal center through substitution on the phenyl ring allows for the design of catalysts with specific activity and selectivity profiles.

The safety profile of 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine is an important consideration in both research and industrial settings. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and following good laboratory practices (GLP). Toxicity studies have shown that this compound is generally well-tolerated at low concentrations, but higher doses may cause irritation or other adverse effects.

In conclusion, 3-(3-chloro-5-fluorophenyl)prop-2-en-1-amine, with its CAS number 1603944-09-7, is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure provides a foundation for the development of novel bioactive molecules with potential therapeutic benefits. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.